Cas no 14113-02-1 (Octanoic acid,8-chloro-8-oxo-, ethyl ester)
14113-02-1 structure
Product Name:Octanoic acid,8-chloro-8-oxo-, ethyl ester
CAS No:14113-02-1
MF:C10H17ClO3
MW:220.693182706833
CID:176040
PubChem ID:84205
Update Time:2025-04-19
Octanoic acid,8-chloro-8-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid,8-chloro-8-oxo-, ethyl ester
- 7-Chlorocarbonyl-heptanoic acid ethyl ester
- ethyl 7-chloro-7-formylheptanoate
- ethyl 8-chloro-8-oxooctanoate
- Einecs 237-969-6
- 8-Chloro-8-oxooctanoic acid ethyl ester
- Ethyl 7-(Chlorocarbonyl)heptanoate
- FT-0758700
- Ethyl 8-chloro-8-oxooctanoate #
- Octanoic acid, 8-chloro-8-oxo-, ethyl ester
- SCHEMBL4570296
- DTXSID80930997
- 14113-02-1
-
- Inchi: 1S/C10H17ClO3/c1-2-14-10(13)8-6-4-3-5-7-9(11)12/h2-8H2,1H3
- InChI Key: ZKXJSBHGOFAICL-UHFFFAOYSA-N
- SMILES: ClC(CCCCCCC(=O)OCC)=O
Computed Properties
- Exact Mass: 220.08671
- Monoisotopic Mass: 220.0866221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Octanoic acid,8-chloro-8-oxo-, ethyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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